Cas no 130265-32-6 (3-(4-Bromophenyl)prop-2-en-1-ol)

• Product Name: 3-(4-Bromophenyl)prop-2-en-1-ol
• CAS No: 130265-32-6
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 1083970
• PubChem ID: 11183465
• Update Time: 2025-04-20

3-(4-Bromophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)prop-2-en-1-ol
• 3-(4-BROMO-PHENYL)-PROP-2-EN-1-OL
• (E)-4-bromocinnamyl alcohol
• 2-Propen-1-ol, 3-(4-bromophenyl)-, (2E)-
• 130265-32-6
• MFCD08056664
• AT26502
• trans-3-(4-Bromophenyl) prop-2-en-1-ol
• 105515-33-1
• trans-3-(4-Bromophenyl)prop-2-en-1-ol
• 7Z-0205
• SCHEMBL119646
• J-501910
• (2E)-3-(4-bromophenyl)prop-2-en-1-ol
• (E)-3-(4-bromophenyl)prop-2-en-1-ol
• (2E)-3-(4-bromophenyl)-2-propen-1-ol
• 4-bromocinnamyl alcohol
• 3-(4-bromophenyl)-2-propen-1-ol
• EN300-1084755
• SCHEMBL119647
• CS-0231479
• (E)-3-(4-bromo-phenyl)-prop-2-en-1-ol
• AKOS005064552
• DLEIRQMIYDUVBY-OWOJBTEDSA-N

• Inchi： 1S/C9H9BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-6,11H,7H2/b2-1+
• InChI Key： DLEIRQMIYDUVBY-OWOJBTEDSA-N
• SMILES： BrC1C=CC(/C=C/CO)=CC=1

Computed Properties

• Exact Mass: 211.98367
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23